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Compound of Interest

Compound Name: Pyridine-2-carboxylic anhydride

Cat. No.: B102562

For: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of pyridine-2-carboxylic anhydride, also
known as picolinic anhydride. It covers the compound's physicochemical properties, synthesis
methodologies, and core reactivity. This document is intended to serve as a comprehensive
resource for professionals in chemical research and pharmaceutical development.

Properties of Pyridine-2-Carboxylic Anhydride

Pyridine-2-carboxylic anhydride is a reactive derivative of picolinic acid, primarily used as an
acylating agent in organic synthesis. Its key physical and chemical properties are summarized
below.

Physicochemical Data

Quantitative data for pyridine-2-carboxylic anhydride is crucial for its application in controlled
chemical reactions. The following table outlines its key properties.
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Property Value Source(s)
CAS Number 16837-39-1 [1][2][3]
Molecular Formula C12HsN203 [2][4]
Molecular Weight 228.20 g/mol [11[2]
Melting Point 124 °C [31[4]

Boiling Point (Predicted)

412.3 £ 20.0 °C

[4]

Density (Predicted)

1.317 £ 0.06 g/cm?3

[4]

Exact Mass

228.05349212 Da

[2]

Topological Polar Surface Area

69.2 A2

[2]

pyridine-2-carbonyl pyridine-2-

IUPAC Name [2]
carboxylate
Picolinic anhydride, 2-

Synonyms Pyridinecarboxylic acid [2][3]

anhydride

Chemical Reactivity

The primary chemical utility of pyridine-2-carboxylic anhydride stems from its nature as a
reactive acylating agent.[5] Like other carboxylic anhydrides, it readily participates in
nucleophilic acyl substitution reactions.

Key aspects of its reactivity include:

o Acylation: It is an effective reagent for the acylation of nucleophiles such as alcohols,
phenols, and amines. The reaction involves the transfer of a picolinoyl group to the
nucleophile, forming a corresponding ester or amide and one equivalent of picolinic acid as a
byproduct.[5][6]

» Electrophilicity: The two carbonyl carbons are electrophilic centers. While generally less
reactive than the corresponding acyl chloride, the anhydride is reactive enough for most
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acylation purposes and is often preferred due to its easier handling and more moderate
reactivity.[7]

e Leaving Group: The leaving group in these reactions is a carboxylate anion (picolinate),
which is stabilized by resonance, making it a good leaving group.

o Moisture Sensitivity: Pyridine-2-carboxylic anhydride is sensitive to moisture and will
hydrolyze to form two equivalents of picolinic acid. Therefore, it must be handled under
anhydrous conditions to maintain its integrity.

Synthesis of Pyridine-2-Carboxylic Anhydride

The synthesis of symmetric anhydrides like pyridine-2-carboxylic anhydride is most
commonly achieved through the dehydration of the parent carboxylic acid.[8] Various
dehydrating agents can be employed for this purpose, with the choice of reagent influencing
reaction conditions and yield.

General Synthesis Pathway

The overall transformation involves the condensation of two molecules of picolinic acid with the
elimination of one molecule of water.

Caption: General synthesis of pyridine-2-carboxylic anhydride.
Experimental Protocol: Synthesis using

Dicyclohexylcarbodiimide (DCC)

This protocol describes a representative method for synthesizing pyridine-2-carboxylic
anhydride from picolinic acid using dicyclohexylcarbodiimide (DCC) as the dehydrating agent.
DCC is widely used for forming anhydrides from carboxylic acids.[9][10][11]

Materials and Equipment:
 Picolinic acid (Pyridine-2-carboxylic acid)

e N,N'-Dicyclohexylcarbodiimide (DCC)
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e Anhydrous dichloromethane (CH2ClIz) or other suitable aprotic solvent (e.g., carbon
tetrachloride).[11]

» Round-bottom flask with magnetic stirrer

* Ice bath

« Filtration apparatus (e.g., Bichner funnel)

» Rotary evaporator

» Standard glassware for extraction and purification
Procedure:

e Reaction Setup: In a clean, dry round-bottom flask, dissolve picolinic acid (2.0 equivalents) in
anhydrous dichloromethane under an inert atmosphere (e.g., nitrogen or argon). Begin
stirring the solution magnetically.

¢ Addition of DCC: Cool the solution in an ice bath. To this stirring solution, add a solution of
DCC (1.0 equivalent) in a minimal amount of anhydrous dichloromethane dropwise over 15-
20 minutes. Maintaining a low temperature is crucial to control the reaction rate.

» Reaction: Allow the reaction mixture to slowly warm to room temperature and continue
stirring for 4-6 hours. The progress of the reaction can be monitored by thin-layer
chromatography (TLC) by observing the consumption of picolinic acid. A white precipitate of
dicyclohexylurea (DCU), the byproduct of the reaction, will form.

o Workup - Removal of Byproduct: Once the reaction is complete, cool the mixture again in an
ice bath to ensure complete precipitation of the DCU. Remove the DCU precipitate by
vacuum filtration, washing the solid with a small amount of cold, anhydrous dichloromethane.

« Isolation of Product: Collect the filtrate, which contains the desired pyridine-2-carboxylic
anhydride. Remove the solvent from the filtrate under reduced pressure using a rotary
evaporator.
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 Purification (Optional): The resulting crude anhydride can be purified further if necessary.
Recrystallization from a suitable solvent system (e.g., dichloromethane/hexane) can yield the
pure product. The purity should be confirmed by analytical methods such as NMR
spectroscopy or melting point determination.

Safety Note: DCC is a potent allergen and sensitizer. Always handle it with appropriate
personal protective equipment (gloves, safety glasses) in a well-ventilated fume hood.

Applications and Reactivity Workflow

Pyridine-2-carboxylic anhydride is a valuable reagent for introducing the picolinoyl group into
various molecules, a common strategy in medicinal chemistry and materials science. A typical
application is the esterification of an alcohol.

Representative Reaction: Esterification of an Alcohol

The workflow below illustrates the nucleophilic acyl substitution mechanism for the reaction
between pyridine-2-carboxylic anhydride and a generic alcohol (R-OH) to form a picolinate
ester.

Caption: Workflow for the acylation of an alcohol.

This reaction demonstrates the anhydride's utility in forming esters under relatively mild
conditions. A similar pathway is followed for the amidation of primary or secondary amines.[6]
The choice of symmetric anhydrides is often economical as it avoids the potential for mixtures
of products that can arise when using mixed anhydrides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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